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Compound of Interest

Compound Name: Metepa

Cat. No.: B008393 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed standard operating procedures (SOPs) for the safe handling

of Metepa in a laboratory setting. Metepa, a potent chemosterilant, requires strict adherence to

safety protocols due to its toxicity and potential health risks.[1][2] These guidelines are intended

for researchers, scientists, and drug development professionals to ensure a safe working

environment and accurate experimental outcomes.

Introduction to Metepa
Metepa, with the chemical name 1,1′,1″-Phosphoryltris(2-methylaziridine), is an alkylating

agent used primarily as an insect chemosterilant, in crease-proofing and flameproofing textiles,

and as a minor ingredient in certain rocket propellants.[1][2][3] Its mode of action involves the

alkylation of DNA, which disrupts cellular replication and induces sterility in insects.[3] Due to

its hazardous nature, including being toxic by ingestion and skin absorption, a possible

carcinogen, and a teratogen, all laboratory work with Metepa must be conducted with stringent

safety measures in place.[1]

Hazard Identification and Risk Assessment
Metepa is classified as highly toxic and presents several health hazards:

Acute Toxicity: Toxic if swallowed and fatal in contact with skin.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b008393?utm_src=pdf-interest
https://www.benchchem.com/product/b008393?utm_src=pdf-body
https://www.benchchem.com/product/b008393?utm_src=pdf-body
https://cameo.mfa.org/wiki/Metepa
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693380.htm
https://www.benchchem.com/product/b008393?utm_src=pdf-body
https://www.benchchem.com/product/b008393?utm_src=pdf-body
https://cameo.mfa.org/wiki/Metepa
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693380.htm
https://en.wikipedia.org/wiki/Metepa
https://en.wikipedia.org/wiki/Metepa
https://www.benchchem.com/product/b008393?utm_src=pdf-body
https://cameo.mfa.org/wiki/Metepa
https://www.benchchem.com/product/b008393?utm_src=pdf-body
https://www.echemi.com/sds/tris-1-2-methylaziridinyl-phosphine-oxide-pd1706141043.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Corrosion/Irritation: Causes skin irritation.[1]

Carcinogenicity: Considered a possible carcinogen.[1]

Reproductive Toxicity: May damage fertility or the unborn child.[1]

A thorough risk assessment must be conducted before any new experiment involving Metepa.

This assessment should identify potential exposure routes, the quantities being used, and the

specific procedures that could lead to spills or aerosol generation.

Quantitative Data Summary
The following table summarizes the key quantitative data for Metepa:

Property Value

Chemical Formula C₉H₁₈N₃OP

Molecular Weight 215.237 g/mol

CAS Number 57-39-6

Appearance Amber or colorless liquid

Boiling Point 90-92 °C at 0.15-0.3 mmHg

Melting Point 90-92 °C

LD₅₀ (Oral, male rat) 136 mg/kg

LD₅₀ (Oral, female rat) 213 mg/kg

Experimental Protocol: Preparation of a Metepa-
Based Chemosterilant Bait for Houseflies (Musca
domestica)
This protocol provides a general method for preparing a baited chemosterilant for laboratory

studies on houseflies.[5] All procedures must be carried out in a certified chemical fume hood.

Materials:
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Metepa

Light corn syrup (or other suitable attractant)

Distilled water

Glass beaker

Magnetic stirrer and stir bar

Calibrated micropipette

Analytical balance

Cotton pads or other bait dispensers

Appropriate Personal Protective Equipment (PPE)

Procedure:

Preparation of Bait: In a glass beaker, prepare the desired quantity of bait solution. A

common bait consists of a sugar source, such as light corn syrup, dissolved in distilled water.

Metepa Solution Preparation: In a separate, small, sealable container, accurately weigh the

required amount of Metepa. Dilute the Metepa with a small amount of distilled water to

create a stock solution of known concentration.

Bait Formulation: Place the beaker with the bait solution on a magnetic stirrer. While stirring,

use a calibrated micropipette to add the Metepa stock solution to the bait to achieve the

desired final concentration.

Application: Soak cotton pads or another absorbent material in the Metepa-laced bait.

Exposure: Place the bait dispensers in the insect cages. Ensure the cages are well-

ventilated and located within a designated experimental area.

Decontamination and Waste Disposal: All glassware and equipment that came into contact

with Metepa must be decontaminated. Dispose of all contaminated materials, including
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unused bait and dead insects, as hazardous waste according to institutional guidelines.

Standard Operating Procedures for Safe Handling
5.1. Engineering Controls

All work with Metepa, including weighing, solution preparation, and application, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.

A designated area within the laboratory should be clearly marked for Metepa use.

5.2. Personal Protective Equipment (PPE)

Gloves: Wear two pairs of nitrile gloves.

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Lab Coat: A dedicated lab coat, preferably a disposable one, should be worn.

Respiratory Protection: If there is a risk of aerosol generation that cannot be controlled by a

fume hood, a respirator with an appropriate cartridge should be used.

5.3. Storage

Store Metepa in a cool, dry, and well-ventilated area, away from incompatible materials.

The container must be tightly sealed and clearly labeled with the chemical name and hazard

symbols.

5.4. Spill and Emergency Procedures

Small Spills (within a fume hood):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the area with a suitable cleaning agent.
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Large Spills (outside a fume hood):

Evacuate the area immediately.

Alert laboratory personnel and the institutional safety office.

Prevent entry to the contaminated area.

Follow institutional procedures for hazardous material spill cleanup.

5.5. Waste Disposal

All Metepa-contaminated waste, including empty containers, used PPE, and experimental

materials, must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Dispose of the hazardous waste through the institution's environmental health and safety

office.

Visualizations

Preparation Experimentation Cleanup & Disposal
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Caption: Workflow for the safe handling of Metepa in the laboratory.
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Metepa Spill Occurs

Evacuate Immediate Area

Notify Lab Supervisor & Safety Office

Assess Spill Size & Location

Small Spill (in fume hood)

Small

Large Spill (outside fume hood)

Large

Don Appropriate PPE Await Emergency Response

Contain Spill with Absorbent

Collect Waste
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Caption: Decision-making process for responding to a Metepa spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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